Cas no 1699497-84-1 ({(2-iodocyclohexyl)oxymethyl}cycloheptane)

• Product Name: {(2-iodocyclohexyl)oxymethyl}cycloheptane
• CAS No: 1699497-84-1
• MF: C₁₄H₂₅IO
• MW: 336.252177000046
• CID: 6525961
• PubChem ID: 165958080
• Update Time: 2025-05-19

{(2-iodocyclohexyl)oxymethyl}cycloheptane Chemical and Physical Properties

Names and Identifiers

• {(2-iodocyclohexyl)oxymethyl}cycloheptane
• 1699497-84-1
• {[(2-iodocyclohexyl)oxy]methyl}cycloheptane
• EN300-1134900

• Inchi： 1S/C14H25IO/c15-13-9-5-6-10-14(13)16-11-12-7-3-1-2-4-8-12/h12-14H,1-11H2
• InChI Key： UGOIJXDHWSBPOV-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC1CCCCCC1

Computed Properties

• Exact Mass: 336.09501g/mol
• Monoisotopic Mass: 336.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Additional information on {(2-iodocyclohexyl)oxymethyl}cycloheptane

Introduction to (2-iodocyclohexyl)oxymethyl)cycloheptane (CAS No. 1699497-84-1)

(2-iodocyclohexyloxymethyl)cycloheptane (CAS No. 1699497-84-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential applications. This compound, characterized by its cyclohexyl and cycloheptane moieties linked through an oxymethyl group and featuring an iodine substituent, presents a versatile platform for the development of novel therapeutic agents and biochemical probes.

The structural motif of (2-iodocyclohexyloxymethyl)cycloheptane is particularly intriguing because it combines the reactivity of the iodine atom with the stability of the cycloalkane framework. The iodine substituent, in particular, makes this compound a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules. These reactions are pivotal in the construction of biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic compounds. The presence of both cyclohexyl and cycloheptane rings in (2-iodocyclohexyloxymethyl)cycloheptane provides a unique opportunity to explore such transformations. For instance, researchers have utilized this compound as a precursor in the synthesis of fused ring systems, which are often found in natural products and have demonstrated significant pharmacological activity.

One of the most compelling aspects of (2-iodocyclohexyloxymethyl)cycloheptane is its potential application in drug discovery. The oxymethyl group serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility has led to its incorporation in several high-throughput screening campaigns aimed at identifying novel therapeutic candidates. Additionally, the compound's ability to undergo selective modifications has made it a valuable tool in the development of targeted drug delivery systems.

The iodine atom in (2-iodocyclohexyloxymethyl)cycloheptane also plays a crucial role in its utility as a radiolabeling agent. In nuclear medicine, radiolabeled compounds are used for diagnostic imaging and therapeutic purposes. The ease with which this compound can be radioiodinated makes it an attractive candidate for use in positron emission tomography (PET) scans and other imaging modalities. Such applications are particularly relevant in oncology, where precise molecular imaging is essential for early detection and treatment monitoring.

Recent advancements in computational chemistry have further enhanced the understanding of (2-iodocyclohexyloxymethyl)cycloheptane's reactivity. Molecular modeling studies have revealed insights into how the compound interacts with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been complemented by experimental investigations, which have validated many of the predicted properties and functionalities.

The synthesis of (2-iodocyclohexyloxymethyl)cycloheptane itself is a testament to the progress made in synthetic organic chemistry. The multi-step process involves careful selection of reagents and conditions to ensure high yield and purity. Key steps include halogenation of cyclohexene derivatives followed by protection-deprotection strategies to install the oxymethyl group. The final step involves coupling with cycloheptene precursors under palladium catalysis to form the desired product.

The versatility of (2-iodocyclohexyloxymethyl)cycloheptane extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the development of liquid crystals and polymers with tailored properties. The ability to introduce various functional groups into its structure allows for fine-tuning of material characteristics, making it a promising candidate for advanced technological applications.

In conclusion, ((2-iodocyclohexyl)oxymethyl)cycloheptane (CAS No. 1699497-84-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing chemical biology and medicinal chemistry.